Cas no 93129-41-0 (2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid)

• Product Name: 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid
• CAS No: 93129-41-0
• MF: C₁₀H₁₃NO₆S
• MW: 275.27832198143
• CID: 810032
• Update Time: 2025-06-20

2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(3,4-dimethoxyphenyl)sulfonyl]-
• {[(3,4-DIMETHOXYPHENYL)SULFONYL]AMINO}ACETIC ACID
• 2-[(3,4-dimethoxyphenyl)sulfonylamino]acetic acid
• 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid

• Inchi： 1S/C10H13NO6S/c1-16-8-4-3-7(5-9(8)17-2)18(14,15)11-6-10(12)13/h3-5,11H,6H2,1-2H3,(H,12,13)
• InChI Key： FMMNLVAUUSTYQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 275.046
• Monoisotopic Mass: 275.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.382
• Boiling Point: 478°Cat760mmHg
• Flash Point: 242.9°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid

Introduction to 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid (CAS No. 93129-41-0) and Its Emerging Applications in Chemical Biology

2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid, identified by the chemical identifier CAS No. 93129-41-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse pharmacological activities. The presence of both a sulfonamide moiety and an acetic acid side chain endows this molecule with distinct chemical characteristics that make it a valuable scaffold for drug discovery and biochemical research.

The molecular structure of 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid consists of a benzene ring substituted with methoxy groups at the 3 and 4 positions, linked to an amide group that further connects to an acetic acid moiety. This specific arrangement contributes to its solubility in both polar and non-polar solvents, making it adaptable for various experimental conditions. The sulfonamide group is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, often employed in the development of antimicrobial, anti-inflammatory, and anticancer agents.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their ability to modulate biological pathways by interacting with enzymes and receptors. The 3,4-dimethoxybenzene core in 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid enhances its binding affinity to certain biological targets, making it a promising candidate for therapeutic applications. Studies have demonstrated that sulfonamides can act as competitive inhibitors of various enzymes by mimicking the natural substrates they bind to. This mechanism has been exploited in the design of drugs targeting metabolic pathways involved in diseases such as diabetes and cancer.

One of the most compelling aspects of 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid is its potential in oncology research. Emerging evidence suggests that sulfonamide-based compounds can induce apoptosis in cancer cells by disrupting key signaling pathways. For instance, research has shown that derivatives of this class can inhibit tyrosine kinases, which are overexpressed in many tumor types. The methoxy groups on the benzene ring may further enhance the compound's ability to penetrate the blood-brain barrier, opening up possibilities for treating central nervous system tumors.

The acetic acid side chain in 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid also contributes to its biological activity by participating in hydrogen bonding interactions with biological targets. This feature is particularly useful in designing molecules that require precise spatial orientation within active sites of enzymes or receptors. Additionally, the sulfonamide group can engage in hydrophilic interactions with polar residues in proteins, improving binding affinity and stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid with high precision. Molecular docking studies have revealed that this compound can effectively interact with enzymes such as carbonic anhydrase and dihydrofolate reductase (DHFR), which are critical targets in drug development. These findings highlight the compound's potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid has shown promise in biochemical research as a tool compound for studying enzyme mechanisms. Its ability to act as a substrate or inhibitor for various enzymes makes it a valuable probe for elucidating metabolic pathways. For example, researchers have utilized this compound to investigate the role of sulfonamides in bacterial resistance mechanisms, providing insights into how pathogens evolve resistance to antibiotics.

The synthesis of 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid presents an interesting challenge due to the need for precise functional group transformations while maintaining regioselectivity. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly effective in constructing the desired molecular framework.

The versatility of 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid extends beyond its direct use as a therapeutic agent; it also serves as a building block for more complex molecules through derivatization reactions. By modifying either the sulfonamide group or the acetic acid side chain, chemists can generate libraries of compounds with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns aimed at identifying novel drug candidates.

The growing interest in green chemistry principles has also influenced the synthesis of 2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid, with efforts focused on reducing waste and improving sustainability. Alternative synthetic routes using renewable feedstocks and environmentally benign solvents are being explored to minimize the ecological footprint of drug production processes.

In conclusion,2-(3,4-Dimethoxybenzenesulfonamido)Acetic Acid (CAS No. 93129-41-0) represents a significant advancement in chemical biology due to its multifaceted applications across pharmaceutical research and biochemical studies. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases while also serving as a valuable tool compound for understanding enzyme mechanisms at a molecular level.